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Compound of Interest

Compound Name: N-Methyllindcarpine

Cat. No.: B599362 Get Quote

Foreword for the Research Community
This document serves as a summary of the currently available public knowledge regarding the

pharmacology of N-Methyllindcarpine, an aporphine alkaloid. Despite a comprehensive

search of scientific literature, it has become evident that detailed pharmacological studies on

this specific compound are not publicly available at this time. Therefore, this guide will outline

the existing information, highlight the significant knowledge gaps, and provide context based on

the broader class of aporphine alkaloids. This paper is intended for researchers, scientists, and

drug development professionals who may be interested in exploring the potential of this natural

product.

Introduction to N-Methyllindcarpine
N-Methyllindcarpine is a naturally occurring aporphine alkaloid. Alkaloids are a class of basic

nitrogen-containing organic compounds of plant origin that have pronounced physiological

actions on humans. The aporphine alkaloid subclass is characterized by a specific tetracyclic

dibenzo[de,g]quinoline ring system.

Known Natural Sources:

N-Methyllindcarpine has been successfully isolated and identified from several plant species,

primarily within the Lauraceae and Annonaceae families. These include:

Actinodaphne pruinosa Nees (Lauraceae)
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Phoebe clemensii Allen (Lauraceae)

Miliusa cuneata (Annonaceae)

Litsea cubeba (Lauraceae)

The isolation from these various plant sources suggests its distribution within certain botanical

families, offering a starting point for further phytochemical investigations.

Current State of Pharmacological Research
A thorough review of published scientific studies reveals a significant lack of specific

pharmacological data for N-Methyllindcarpine. As of the compilation of this document, there

are no publicly available in-depth in vitro or in vivo studies detailing its mechanism of action,

receptor binding affinities, or specific signaling pathways.

This absence of data means that key pharmacological parameters such as IC50, Ki, and ED50

values are not available. Consequently, a detailed quantitative analysis and comparison, as is

standard for a comprehensive pharmacological profile, cannot be constructed.

Inferences from Related Aporphine Alkaloids
While direct pharmacological data on N-Methyllindcarpine is wanting, some insights can be

gleaned from studies on structurally related aporphine alkaloids.

Cytotoxic Potential
Aporphine alkaloids as a class are known to exhibit a range of biological activities, with

cytotoxicity against various cancer cell lines being a prominent feature[1][2][3][4][5]. The

proposed mechanisms of action for some aporphine alkaloids include the inhibition of DNA

topoisomerases and polymerases.

Of particular relevance is a study on a closely related compound, (+)-N-(2-

Hydroxypropyl)lindcarpine, which was isolated from the same plant, Actinodaphne pruinosa.

This compound demonstrated cytotoxic activity against P-388 murine leukemia cells with an

IC50 value of 3.9 μg/mL. This finding suggests that the lindcarpine scaffold, and potentially its

N-methylated derivative, may possess cytotoxic properties.
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Furthermore, a broader review on aporphine alkaloids has noted that N-methyl substitution on

the foundational structure can be a favorable modification for enhancing cytotoxic activity

against cancer cells.

Experimental Protocols: A Methodological Gap
A critical component of any technical guide is the detailed methodology of key experiments.

Due to the lack of published pharmacological studies on N-Methyllindcarpine, there are no

specific experimental protocols to report.

For researchers interested in investigating the pharmacology of N-Methyllindcarpine,

standard experimental workflows for natural product screening and characterization would be

applicable. A potential workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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